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Compound of Interest

Compound Name: 2,3-Dimethylcyclohexanol

Cat. No.: B075514 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2,3-
dimethylcyclohexanol, a versatile alicyclic alcohol. The presence of three chiral centers in

2,3-dimethylcyclohexanol gives rise to several stereoisomers, primarily grouped into cis and

trans diastereomers, which exhibit distinct physical and chemical characteristics. This

document collates available data on the physical properties of the isomeric mixture and, where

possible, discusses the properties of individual stereoisomers. It also details the experimental

protocols for the determination of these properties and relevant chemical transformations.

Molecular and General Physical Properties
2,3-Dimethylcyclohexanol is a colorless to pale yellow liquid at room temperature with a

characteristic alcoholic odor.[1] It is soluble in organic solvents like ethanol and ether but has

limited solubility in water.[1] The compound's molecular formula is C₈H₁₆O, with a molecular

weight of approximately 128.22 g/mol .[2]

Table 1: General Physical Properties of 2,3-Dimethylcyclohexanol (Mixture of Isomers)
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Property Value Reference(s)

Molecular Formula C₈H₁₆O [2]

Molecular Weight 128.22 g/mol [2]

Boiling Point 181 °C [2][3]

Flash Point 66 °C (150.8 °F) [2][3]

Density/Specific Gravity 0.93 g/mL at 20 °C [2][3]

Refractive Index 1.470 at 20 °C [2][3]

Appearance
Colorless to almost colorless

liquid
[2]

Table 2: Comparative Physical Properties of other Dimethylcyclohexanol Isomers

Isomer
Boiling Point
(°C)

Density (g/mL)
Refractive
Index (n20/D)

Reference(s)

2,6-

Dimethylcyclohe

xanol

176 - - [4]

3,5-

Dimethylcyclohe

xanol

186 0.892 1.4552 [4]

Stereoisomers and Their Properties
The stereochemistry of the methyl and hydroxyl groups on the cyclohexane ring significantly

influences the physical properties of 2,3-dimethylcyclohexanol. The cis isomers have certain

groups on the same side of the ring, while the trans isomers have them on opposite sides. This

leads to differences in molecular shape, polarity, and intermolecular forces, which in turn affect

properties like boiling point and melting point. Generally, cis isomers, being more polar, tend to

have higher boiling points than their trans counterparts.[5][6] Conversely, the more symmetrical
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trans isomers often pack more efficiently into a crystal lattice, resulting in higher melting points.

[6]

While specific experimentally determined boiling points, densities, and refractive indices for the

individual cis and trans isomers of 2,3-dimethylcyclohexanol are not readily available in the

cited literature, spectroscopic methods like NMR can be used to differentiate them.

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 2,3-
dimethylcyclohexanol and its isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy can distinguish between the cis and trans isomers of 2,3-
dimethylcyclohexanol based on the chemical shifts and coupling constants of the protons

and carbons near the substituent groups.[4] For instance, the coupling constants in ¹H NMR

can reveal the stereochemical relationship between adjacent protons.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 2,3-dimethylcyclohexanol will show a characteristic broad absorption

band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the

hydroxyl group. Absorptions in the 2800-3000 cm⁻¹ region are due to C-H stretching vibrations.

Mass Spectrometry (MS)
The mass spectrum of 2,3-dimethylcyclohexanol shows a molecular ion peak (M⁺) at m/z

128.[7][8] Fragmentation patterns can provide further structural information.

Experimental Protocols
This section details the methodologies for determining key physical properties and for the

synthesis and separation of 2,3-dimethylcyclohexanol.

Synthesis of 2,3-Dimethylcyclohexanol
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A common method for the synthesis of 2,3-dimethylcyclohexanol is the reduction of 2,3-

dimethylcyclohexanone.[4]

Protocol: Reduction of 2,3-Dimethylcyclohexanone

Reaction Setup: Dissolve 2,3-dimethylcyclohexanone in a suitable solvent such as ethanol in

a reaction flask.

Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄) or lithium aluminum

hydride (LiAlH₄), portion-wise to the solution while stirring. The reaction is typically carried

out at a controlled temperature, for example, between 0-25 °C.

Quenching: After the reaction is complete, cautiously quench the reaction mixture, for

example, by the slow addition of water or a dilute acid.

Extraction: Extract the product into an organic solvent like diethyl ether.

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄),

and remove the solvent under reduced pressure. The crude product can be further purified

by distillation.

2,3-Dimethylcyclohexanone

2,3-Dimethylcyclohexanol

Reduction

NaBH₄ or LiAlH₄

in Ethanol

2,3-Dimethylcyclohexanol

1,2-Dimethylcyclohexene

Dehydration

H₂SO₄ or H₃PO₄

Heat
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Apparatus Setup

Procedure

Assemble Distillation Apparatus

Add Sample and Boiling Chips to Flask

Heat the Flask Gently

Record Stable Boiling Temperature

Record Barometric Pressure

 

Preparation

Measurement

Calculation

Clean and Dry Pycnometer

Weigh Empty Pycnometer (m₁)

Fill with Sample and Thermostat

Weigh Filled Pycnometer (m₂)

Repeat with Water (m₃)

Calculate Density
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Preparation

Separation

Analysis

Pack Chromatography Column

Load Sample onto Column

Dissolve Isomer Mixture

Elute with Solvent

Collect Fractions

Analyze Fractions (TLC, GC-MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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